5-Chloro-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one

• Molecular Formula: C10H11ClN2O
• Molecular Weight: 210.66 g/mol
• IUPAC Name: 5-chloro-3,3-dimethyl-1,4-dihydroquinoxalin-2-one
• InChI: InChI=1S/C10H11ClN2O/c1-10(2)9(14)12-7-5-3-4-6(11)8(7)13-10/h3-5,13H,1-2H3,(H,12,14)
• InChI Key: DQIFOZOCQYCNKK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC2=C(N1)C(=CC=C2)Cl)C

Description

5-Chloro-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one is a useful research compound. Its molecular formula is C10H11ClN2O and its molecular weight is 210.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aqueous titanium trichloride (20%, 375 ml) is added dropwise over 15 min to a mixture of N-(6-chloro-2-nitrophenyl)-2-methylalanine methyl ester (XI, EXAMPLE 15, 15.7 g), sodium acetate (268 g), methanol (339 ml) and water (174 ml) at 20°-25°. After stirring for 3 hr at 20°-25°, addition of 950 ml of aqueous sodium bicarbonate, extraction with ethyl acetate several times, stirring with magnesium sulfate and concentration gives the title compound; mp 153°-156°; IR (mineral oil) 3369, 2954, 2924, 2856, 1680, 1594, 1489, 1470, 1450, 1381, 1368, 1357, 1300 and 764 cm-1 ; NMR (CDCl3) 8.25, 6.98, 6.70, 6.6-6.7, 4.25 and 1.45 δ; MS (FAB) m/z 210 and 195.